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Compound of Interest |

Compound Name: Dehydro Nifedipine-13C,d3
Cat. No.: B15622579
Get Quote

For researchers, scientists, and drug development professionals, the Certificate of Analysis
(CoA) is a critical document that guarantees the identity, purity, and quality of a research
compound. This guide provides an in-depth explanation of a typical CoA for Dehydro
Nifedipine-13C,d3, a stable isotope-labeled internal standard essential for pharmacokinetic
and metabolic studies of Nifedipine. Understanding the data and methodologies presented in
the CoA is paramount for ensuring the accuracy and reliability of experimental results.

Understanding the Certificate of Analysis

A Certificate of Analysis is a formal document issued by the manufacturer that confirms a
product meets its predetermined specifications. For a stable isotope-labeled compound like
Dehydro Nifedipine-13C,d3, the CoA provides crucial data on its chemical identity, purity (both
chemical and isotopic), and the analytical methods used for its characterization.

Key Sections of a Typical CoA:

e Product Information: Includes the product name, catalog number, batch/lot number, and CAS
number.

» Physical Properties: Details appearance, molecular formula, and molecular weight.
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e Analytical Data: Presents the results of various analytical tests, including purity, isotopic
enrichment, and identity confirmation.

o Storage and Handling: Provides recommendations for long-term storage to maintain product
integrity.

Quantitative Data Summary

The following tables summarize the typical quantitative data you would find on a CoA for
Dehydro Nifedipine-13C,d3.

Table 1: Product Identification and Physical Properties

Parameter Specification

Product Name Dehydro Nifedipine-13C,d3
CAS Number 325484-33-1[1]

Molecular Formula C163CH13D3N20s
Molecular Weight 348.34 g/mol

Appearance A crystalline solid

Solubility Soluble in DMF and DMSO

Table 2: Analytical Specifications
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Test Method Specification Typical Result
Chemical Purity HPLC >98%][2] 99.5%
Isotopic Enrichment

MS =99 atom % 3C 99.2 atom %
(13C)
Isotopic Enrichment

MS =298 atom % D 98.5 atom %
(D)
Identity Confirmation 1H NMR Conforms to structure Conforms
Mass Spectrum ESI-MS Conforms to structure Conforms
Residual Solvents GC-MS As per USP <467> Complies

Experimental Protocols

The analytical methods cited in the CoA are fundamental to verifying the quality of Dehydro
Nifedipine-13C,d3. Below are detailed methodologies for the key experiments.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

HPLC is a cornerstone technique for assessing the chemical purity of pharmaceutical
compounds by separating components in a mixture.[3]

e Principle: The sample is dissolved in a mobile phase and injected into a column packed with
a stationary phase. Different components of the sample interact differently with the stationary
phase, causing them to elute at different times (retention times). A detector measures the
amount of each component as it elutes.

 Instrumentation: A standard HPLC system consists of a solvent delivery system (pump), an
injector, a column (e.g., C18 reverse-phase), a detector (e.g., UV-Vis), and a data acquisition
system.

o Methodology:
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o Sample Preparation: A known concentration of Dehydro Nifedipine-13C,d3 is accurately
weighed and dissolved in a suitable solvent (e.g., acetonitrile or methanol).

o Chromatographic Conditions:
» Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm).

= Mobile Phase: A gradient or isocratic mixture of organic solvent (e.g., acetonitrile) and
an aqueous buffer (e.g., ammonium formate).

» Flow Rate: Typically 1.0 mL/min.
» Column Temperature: Maintained at a constant temperature (e.g., 25 °C).
» Detection: UV detection at a specific wavelength (e.g., 235 nm).

o Data Analysis: The area of the main peak corresponding to Dehydro Nifedipine-13C,d3 is
compared to the total area of all peaks in the chromatogram to calculate the chemical
purity as a percentage.

Mass Spectrometry (MS) for Isotopic Enrichment and
Identity

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge
ratio of ions, providing information about the molecular weight and isotopic composition of a
compound.

 Principle: The sample is ionized, and the resulting ions are separated based on their mass-
to-charge ratio by an analyzer. A detector then measures the abundance of each ion. For
stable isotope-labeled compounds, MS can distinguish between the labeled and unlabeled
forms.

 Instrumentation: An MS system includes an ion source (e.g., Electrospray lonization - ESI), a
mass analyzer (e.g., Quadrupole or Time-of-Flight), and a detector.

o Methodology:
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o Sample Introduction: The sample is typically introduced via direct infusion or coupled with
a chromatographic system like HPLC (LC-MS).

o lonization: ESI is a soft ionization technique that is well-suited for polar molecules like
Dehydro Nifedipine-13C,d3, minimizing fragmentation.

o Mass Analysis: The mass analyzer separates the ions. The instrument is calibrated to
accurately measure the masses.

o Data Analysis:

» |dentity Confirmation: The observed molecular ion peak ([M+H]*) is compared to the
calculated theoretical mass of Dehydro Nifedipine-13C,d3.

» |sotopic Enrichment: The relative intensities of the mass peaks corresponding to the
labeled compound and any residual unlabeled compound are used to calculate the
isotopic purity and enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

1H NMR spectroscopy provides detailed information about the structure of a molecule by
observing the magnetic properties of hydrogen nuclei.

¢ Principle: When placed in a strong magnetic field, atomic nuclei with a non-zero spin (like *H)
absorb and re-emit electromagnetic radiation at a specific frequency. This frequency is
influenced by the local chemical environment of the nucleus, allowing for the determination
of the molecular structure.

 Instrumentation: An NMR spectrometer consists of a powerful superconducting magnet, a
probe for sample insertion, a radiofrequency transmitter and receiver, and a computer for
data processing.

o Methodology:

o Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., DMSO-ds or
CDCls) to avoid interference from solvent protons.
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o Data Acquisition: The sample is placed in the magnet, and a series of radiofrequency
pulses are applied. The resulting signal (Free Induction Decay - FID) is recorded.

o Data Processing: The FID is converted into a spectrum using a Fourier transform.

o Spectral Analysis: The chemical shifts, integration (peak areas), and coupling patterns of
the peaks in the *H NMR spectrum are analyzed to confirm that the structure is consistent
with that of Dehydro Nifedipine. The absence of signals corresponding to the deuterated

positions further confirms the labeling.

Visualizing the Workflow and Chemical Structures

Diagrams can provide a clear and concise overview of complex processes and structures. The
following diagrams are rendered using the DOT language.
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Caption: Workflow for the generation of a Certificate of Analysis.
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Dehydro Nifedipine

Comparison of Dehydro Nifedipine and its isotopically labeled form.
The red dots indicate the positions of the 13C and Deuterium (d3) labels.

Dehydro Nifedipine-13C,d3

Click to download full resolution via product page
Caption: Chemical structures of Dehydro Nifedipine and its labeled variant.

By thoroughly understanding the components of a Certificate of Analysis and the analytical
techniques used to generate the data, researchers can confidently use Dehydro Nifedipine-
13C,d3 as an internal standard, leading to more robust and reliable results in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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